Cas no 1332530-08-1 (3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride)
1332530-08-1 structure
Product Name:3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride
CAS No:1332530-08-1
MF:C10H21Cl2N3
MW:254.199840307236
CID:4695059
Update Time:2023-08-15
3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- [3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-amine dihydrochloride
- [3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propyl]amine dihydrochloride
- 3-(4-ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine dihydrochloride
- 3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride
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- Inchi: 1S/C10H19N3.2ClH/c1-4-10-8(2)12-13(9(10)3)7-5-6-11;;/h4-7,11H2,1-3H3;2*1H
- InChI Key: LISYGDFXLFCEKM-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCN)C(C)=C(CC)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 149
- Topological Polar Surface Area: 43.8
3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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